Cas no 6635-35-4 (1,2,4-Benzenetriamine,5-nitro-)

1,2,4-Benzenetriamine,5-nitro- structure
6635-35-4 structure
Product Name:1,2,4-Benzenetriamine,5-nitro-
CAS No:6635-35-4
MF:C6H8N4O2
MW:168.1533203125
CID:504570
PubChem ID:4256981
Update Time:2025-04-19

1,2,4-Benzenetriamine,5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Benzenetriamine,5-nitro-
    • 2,4,5-Triaminonitrobenzene
    • 5-NITRO-1,2,4-BENZENETRIAMINE
    • 5-nitrobenzene-1,2,4-triamine
    • DTXSID70401303
    • NSC52208
    • 6635-35-4
    • (4,5-diamino-2-nitro-phenyl)-amine
    • SCHEMBL9378154
    • AKOS015917307
    • A835431
    • FT-0658069
    • NSC-52208
    • Inchi: 1S/C6H8N4O2/c7-3-1-5(9)6(10(11)12)2-4(3)8/h1-2H,7-9H2
    • InChI Key: YPQHXZUZJLGKGK-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C(=CC=1N)N)N)=O

Computed Properties

  • Exact Mass: 168.06484
  • Monoisotopic Mass: 168.064726
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.2
  • Topological Polar Surface Area: 124

Experimental Properties

  • Density: 1.555
  • Boiling Point: 501.4°C at 760 mmHg
  • Flash Point: 257°C
  • Refractive Index: 1.783
  • PSA: 121.2
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